Cas no 1363382-79-9 (tert-butyl trans-3-amino-4-fluoropyrrolidine-1-carboxylate)

• Product Name: tert-butyl trans-3-amino-4-fluoropyrrolidine-1-carboxylate
• CAS No: 1363382-79-9
• MF: C₉H₁₇FN₂O₂
• MW: 204.241885900497
• MDL: MFCD18207795
• CID: 1061476
• PubChem ID: 72207654
• Update Time: 2024-11-02

tert-butyl trans-3-amino-4-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-tert-Butyl 3-Amino-4-fluoropyrrolidine-1-carboxylate
• tert-butyl Trans-3-amino-4-fluoropyrrolidine-1-carboxylate
• trans-tert-butyl 3-amino-4-fluoropyrrolidine-1-carboxylate
• trans-3-Amino-4-fluoro-pyrrolidine-1-carboxylic acid tert-butyl ester
• CS-0058596
• 1-Pyrrolidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-rel-
• DXQXHFOCKKIWJL-RNFRBKRXSA-N
• tert-butyl(3R,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate
• 1363382-79-9
• MFCD27918516
• SCHEMBL16724575
• DB-144708
• trans-1-Boc-3-amino-4-fluoropyrrolidine
• (3R,4R)-tert-Butyl 3-amino-4-fluoropyrrolidine-1-carboxylate
• (3R,4R)-1-Boc-3-amino-4-fluoropyrrolidine
• 1441392-27-3
• (3R,4R)-tert-Butyl3-amino-4-fluoropyrrolidine-1-carboxylate
• AKOS027252093
• tert-butyl (3R,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate
• (3R,4R)-1-Boc-3-amino-4-fluoropyrrolidine, 95%
• AS-35014
• W13805
• tert-butyl trans-3-amino-4-fluoropyrrolidine-1-carboxylate

• MDL： MFCD18207795
• Inchi： 1S/C9H17FN2O2/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12/h6-7H,4-5,11H2,1-3H3/t6-,7-/m1/s1
• InChI Key： DXQXHFOCKKIWJL-RNFRBKRXSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1N

Computed Properties

• Exact Mass: 204.12740595g/mol
• Monoisotopic Mass: 204.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Boiling Point: 266.1±40.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids